Cas no 204634-71-9 (2-[3-(chloromethyl)phenyl]Thiophene)
![2-[3-(chloromethyl)phenyl]Thiophene structure](https://ossimg.kuujia.com/scimg/205000/204634-71-9x500.png)
204634-71-9 structure
Product Name:2-[3-(chloromethyl)phenyl]Thiophene
CAS No:204634-71-9
MF:C11H9ClS
MW:208.707160711288
CID:2104914
PubChem ID:21186204
Update Time:2025-04-21
2-[3-(chloromethyl)phenyl]Thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(chloromethyl)phenyl]Thiophene
- 204634-71-9
- DA-08418
- AKOS015958420
- SCHEMBL7499623
-
- Inchi： 1S/C11H9ClS/c12-8-9-3-1-4-10(7-9)11-5-2-6-13-11/h1-7H,8H2
- InChI Key： ATKBATFTGIIUHK-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=C(C2=CC=CS2)C=1
Computed Properties
- Exact Mass: 208.0113492Da
- Monoisotopic Mass: 208.0113492Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 28.2Ų
2-[3-(chloromethyl)phenyl]Thiophene Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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